Cas no 407587-33-1 (CaCCinh-A01)

• Product Name: CaCCinh-A01
• CAS No: 407587-33-1
• MF: C₁₈H₂₁NO₄S
• MW: 347.428643941879
• MDL: MFCD02919058
• CID: 2083483
• PubChem ID: 2898877
• Update Time: 2025-07-17

CaCCinh-A01 Chemical and Physical Properties

Names and Identifiers

• CaCCinh-A01
• 6-t-butyl-2-(furan-2-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid
• 6-(1,1-Dimethylethyl)-2-[(2-furanylcarbonyl)amino]-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid
• AKOS016425010
• 407587-33-1
• DA-61994
• 6-tert-butyl-2-(furan-2-carboxaMido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid
• CaCC(inh)-A01, TMEM16 Blocker I
• AC-32936
• C75064
• SCHEMBL918152
• 6-(tert-Butyl)-2-(2-furoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• CS-7956
• SR-01000495008
• EX-A2900
• TMEM16 Blocker I
• 6-tert-butyl-2-(furan-2-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• AS-16397
• cacc(inh)-a01
• 6-(1,1-Dimethylethyl)-2-[(2-furanylcarbonyl)amino]-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid
• CaCC(inh)-A01?
• EU-0045144
• SR-01000495008-1
• AKOS003606331
• AP-064/15228377
• 6-(tert-Butyl)-2-(furan-2-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid
• 6-TERT-BUTYL-2-(FURAN-2-AMIDO)-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLIC ACID
• 6-tert-butyl-2-(2-furoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• HY-100611
• BCP26187
• C18H21NO4S
• Oprea1_210400
• GTPL12257
• 6-t-Butyl-2-(furan-2-carboxamido)-4,5,6,7-tetrahydrobenzo[b] thiophene-3-carboxylic
• CHEMBL4104747

• MDL： MFCD02919058
• Inchi： 1S/C18H21NO4S/c1-18(2,3)10-6-7-11-13(9-10)24-16(14(11)17(21)22)19-15(20)12-5-4-8-23-12/h4-5,8,10H,6-7,9H2,1-3H3,(H,19,20)(H,21,22)
• InChI Key： ACLUEOBQFRYTQS-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C2=C1CC(CC2)C(C)(C)C)NC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 347.11912932g/mol
• Monoisotopic Mass: 347.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.3E-4 g/L) (25 ºC),

CaCCinh-A01 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on CaCCinh-A01

CaCCinh-A01 (CAS No. 407587-33-1): A Potent and Selective Inhibitor of Calcium-Activated Chloride Channels

CaCCinh-A01 (CAS No. 407587-33-1) is a potent and selective inhibitor of calcium-activated chloride channels (CaCCs). This compound has gained significant attention in the field of pharmacology and biomedicine due to its unique properties and potential therapeutic applications. CaCCs play crucial roles in various physiological processes, including epithelial fluid transport, smooth muscle contraction, and neuronal signaling. The inhibition of these channels can have profound effects on cellular functions, making CaCCinh-A01 a valuable tool for both research and clinical applications.

The molecular structure of CaCCinh-A01 is characterized by its high affinity for CaCCs, which are ion channels that allow chloride ions to pass through cell membranes in response to intracellular calcium levels. These channels are essential for maintaining the electrochemical gradient across cell membranes and are involved in a wide range of cellular processes. The selective inhibition of CaCCs by CaCCinh-A01 has been shown to modulate these processes effectively, making it a promising candidate for the treatment of various diseases.

Recent studies have highlighted the potential of CaCCinh-A01 in the treatment of cystic fibrosis (CF). CF is a genetic disorder that affects the lungs, pancreas, and other organs, leading to the production of thick, sticky mucus. This mucus can obstruct airways and lead to chronic infections and inflammation. One of the key mechanisms underlying CF is the dysfunction of chloride channels, particularly the cystic fibrosis transmembrane conductance regulator (CFTR). While CFTR is the primary chloride channel affected in CF, CaCCs also play a role in chloride transport in affected tissues. By inhibiting CaCCs with CaCCinh-A01, researchers have observed improvements in chloride transport and reduced mucus production in preclinical models of CF.

In addition to its potential in treating CF, CaCCinh-A01 has shown promise in other therapeutic areas. For example, it has been investigated for its effects on smooth muscle contraction, which is regulated by CaCCs. Smooth muscle contraction is crucial for various physiological processes, including blood pressure regulation and gastrointestinal motility. Studies have demonstrated that CaCCinh-A01 can effectively relax smooth muscle cells, suggesting its potential use in treating conditions such as hypertension and gastrointestinal disorders.

The mechanism of action of CaCCinh-A01 involves its binding to specific sites on CaCCs, thereby preventing chloride ions from passing through the channel. This binding is highly selective, ensuring that other ion channels are not affected. The selectivity of CaCCinh-A01 is a critical factor in its safety profile, as it minimizes off-target effects and potential side effects. Preclinical studies have shown that CaCCinh-A01 exhibits excellent pharmacokinetic properties, with good oral bioavailability and a favorable safety margin.

The development of CaCCinh-A01 as a therapeutic agent has been driven by advances in our understanding of CaCCs and their role in various diseases. Recent research has identified multiple subtypes of CaCCs, each with distinct functions and tissue distributions. This diversity has led to the development of more specific inhibitors like CaCCinh-A01, which can target particular subtypes with greater precision. The ability to selectively inhibit specific CaCC subtypes opens up new possibilities for personalized medicine, where treatments can be tailored to individual patients based on their specific genetic and physiological profiles.

In conclusion, CaCCinh-A01 (CAS No. 407587-33-1) represents a significant advancement in the field of ion channel inhibitors. Its potent and selective inhibition of calcium-activated chloride channels makes it a valuable tool for both research and clinical applications. Ongoing studies continue to explore its potential in treating a wide range of diseases, from cystic fibrosis to hypertension and gastrointestinal disorders. As our understanding of CaCCs continues to grow, the therapeutic applications of compounds like CaCCinh-A01 are likely to expand further, offering new hope for patients suffering from these conditions.